Cas no 2743608-15-1 (rac-(3R,4S)-4-amino-2,2-dimethyloxolan-3-ol hydrochloride, trans)

• Product Name: rac-(3R,4S)-4-amino-2,2-dimethyloxolan-3-ol hydrochloride, trans
• CAS No: 2743608-15-1
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• MDL: MFCD32679076
• CID: 5361141
• PubChem ID: 154577277
• Update Time: 2025-10-30

rac-(3R,4S)-4-amino-2,2-dimethyloxolan-3-ol hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-4-Amino-2,2-dimethyloxolan-3-ol;hydrochloride
• Z4456587098
• rac-(3R,4S)-4-amino-2,2-dimethyloxolan-3-ol hydrochloride
• rac-(3R,4S)-4-amino-2,2-dimethyloxolan-3-ol hydrochloride, trans

• MDL： MFCD32679076
• Inchi： 1S/C6H13NO2.ClH/c1-6(2)5(8)4(7)3-9-6;/h4-5,8H,3,7H2,1-2H3;1H/t4-,5+;/m1./s1
• InChI Key： PHBBEOAPEUGADX-JBUOLDKXSA-N
• SMILES： Cl.O1C[C@H]([C@@H](C1(C)C)O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Topological Polar Surface Area: 55.5

Additional information on rac-(3R,4S)-4-amino-2,2-dimethyloxolan-3-ol hydrochloride, trans

Professional Introduction to Rac-(3R,4S)-4-amino-2,2-dimethyloxolan-3-ol Hydrochloride (CAS No. 2743608-15-1)

Rac-(3R,4S-4-amino-2,2-dimethyloxolan-3-ol hydrochloride) is a significant compound in the field of chemical and biomedical research, characterized by its unique stereochemical configuration and pharmacological potential. This compound, identified by the CAS number 2743608-15-1, has garnered attention due to its role in the development of novel therapeutic agents and its applications in synthetic chemistry.

The molecular structure of rac-(3R,4S-4-amino-2,2-dimethyloxolan-3-ol hydrochloride) consists of a cyclic ether moiety with an amino group at the 4-position and a hydroxyl group at the 3-position. The stereochemistry at the 3R and 4S positions contributes to its distinct biological activity, making it a valuable scaffold for drug design. The hydrochloride salt form enhances its solubility and stability, facilitating its use in various biochemical assays and pharmaceutical formulations.

In recent years, there has been a growing interest in the development of chiral compounds for medicinal applications. Rac-(3R,4S-4-amino-2,2-dimethyloxolan-3-ol hydrochloride) exemplifies this trend, as its enantiomeric purity is crucial for achieving optimal pharmacological effects. Studies have demonstrated that subtle changes in stereochemistry can significantly influence the bioavailability and efficacy of therapeutic agents. This compound serves as a model system for understanding the relationship between molecular structure and biological activity.

The synthesis of rac-(3R,4S-4-amino-2,2-dimethyloxolan-3-ol hydrochloride) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high enantiomeric purity. These methods not only highlight the progress in synthetic chemistry but also underscore the importance of innovative approaches in drug development.

Recent research has explored the pharmacological properties of rac-(3R,4S-4-amino-2,2-dimethyloxolan-3-ol hydrochloride) in various disease models. Its structural features suggest potential applications in treating neurological disorders, inflammatory conditions, and metabolic diseases. Preclinical studies have indicated that this compound exhibits promising bioactivity by interacting with specific targets within cellular pathways. The ability to modulate these pathways could lead to novel therapeutic strategies with fewer side effects compared to existing treatments.

The role of computational chemistry in optimizing the pharmacokinetic properties of rac-(3R,4S-4-amino-2,2-dimethyloxolan-3-ol hydrochloride) cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and metabolic stability, aiding in the design of more effective derivatives. These computational approaches complement experimental work by providing insights into how structural modifications can enhance drug-like properties.

In conclusion, rac-(3R,4S-4-amino-2,2-dimethyloxolan-3-ol hydrochloride) (CAS No. 2743608-15-1) represents a significant advancement in chemical and biomedical research. Its unique stereochemistry and pharmacological potential make it a valuable compound for further exploration. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a crucial role in the development of next-generation therapeutic agents.